Cas no 115079-58-8 (Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide)

• Product Name: Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide
• CAS No: 115079-58-8
• MF: C₂₁H₂₄N₄O₂S₂
• MW: 428.570861816406
• MDL: MFCD01567606
• CID: 5013698
• Update Time: 2026-02-27

Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide Chemical and Physical Properties

Names and Identifiers

• PHENYL-N-(((5-(((PHENYLCARBONYLAMINO)THIOXOMETHYL)AMINO)PENTYL)AMINO)THIOXOMETHYL)FORMAMIDE
• 1-benzoyl-3-(5-{[(phenylformamido)methanethioyl]amino}pentyl)thiourea
• Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide

• MDL： MFCD01567606
• Inchi： 1S/C21H24N4O2S2/c26-18(16-10-4-1-5-11-16)24-20(28)22-14-8-3-9-15-23-21(29)25-19(27)17-12-6-2-7-13-17/h1-2,4-7,10-13H,3,8-9,14-15H2,(H2,22,24,26,28)(H2,23,25,27,29)
• InChI Key： BRFLLNSMFRTVCL-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NCCCCCNC(NC(C1C=CC=CC=1)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 511
• XLogP3: 4.8
• Topological Polar Surface Area: 146

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide

Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide (CAS No. 115079-58-8): A Comprehensive Overview

Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide (CAS No. 115079-58-8) is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its complex molecular structure, plays a pivotal role in various scientific and industrial domains. Its unique properties make it a subject of interest for researchers and professionals alike.

The chemical structure of Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide features multiple functional groups, including phenyl, carbonyl, and thioxomethyl moieties. These groups contribute to its reactivity and versatility, enabling its use in a wide range of applications. The compound's CAS number 115079-58-8 serves as a unique identifier, ensuring precise referencing in scientific literature and databases.

One of the most notable aspects of Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide is its potential in pharmaceutical research. Recent studies have explored its role as a building block for novel drug candidates, particularly in the development of enzyme inhibitors and therapeutic agents. The compound's ability to interact with biological targets makes it a valuable tool for medicinal chemists.

In addition to its pharmaceutical applications, Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide is also utilized in material science. Its unique properties make it suitable for the synthesis of advanced polymers and coatings. Researchers are investigating its potential to enhance the durability and performance of materials used in high-tech industries.

The synthesis of Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide involves a series of carefully controlled reactions. Precise conditions are required to ensure the formation of the desired product with high purity. Advances in green chemistry have led to the development of more sustainable synthesis methods, aligning with the growing demand for environmentally friendly processes.

From an industrial perspective, the demand for Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide is on the rise. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and manufacturers. Its versatility and potential for innovation make it a sought-after material in the chemical industry.

Recent trends in scientific research highlight the growing interest in Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide. Publications and patents related to this compound have surged, reflecting its importance in cutting-edge studies. Researchers are particularly focused on uncovering new applications and optimizing its synthesis for large-scale production.

For those seeking high-quality Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide, it is essential to source the compound from reputable suppliers. Ensuring purity and consistency is critical for achieving reliable results in both research and industrial applications. Many suppliers now provide detailed specifications and certificates of analysis to guarantee product quality.

The future of Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide looks promising, with ongoing research uncovering new possibilities. As scientists continue to explore its potential, this compound is expected to play an even more significant role in advancing chemical innovation and technological development.

In conclusion, Phenyl-N-(((5-(((phenylcarbonylamino)thioxomethyl)amino)pentyl)amino)thioxomethyl)formamide (CAS No. 115079-58-8) is a multifaceted compound with diverse applications. Its unique properties and growing demand underscore its importance in both scientific and industrial settings. As research progresses, this compound is poised to make substantial contributions to various fields.